5-{[(4,6-diamino-2-pyrimidinyl)thio]methyl}-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione

• IUPAC Name: 3-[(4,6-diaminopyrimidin-2-yl)sulfanylmethyl]-4-phenyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H13N7S2/c14-9-6-10(15)17-12(16-9)22-7-11-18-19-13(21)20(11)8-4-2-1-3-5-8/h1-6H,7H2,(H,19,21)(H4,14,15,16,17)
• InChI Key: PVRNFDHTURBFTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NNC2=S)CSC3=NC(=CC(=N3)N)N
• Molecular Formula: C13H13N7S2
• Molecular Weight: 331.4 g/mol

Description

5-{[(4,6-diamino-2-pyrimidinyl)thio]methyl}-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione is a useful research compound. Its molecular formula is C13H13N7S2 and its molecular weight is 331.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 331.06738579 g/mol and the complexity rating of the compound is 428. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Evaluation

Compounds similar to 5-{[(4,6-diamino-2-pyrimidinyl)thio]methyl}-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione have been synthesized and evaluated for their potential as antimicrobial and antitumor agents. For example, thiazolopyrimidines and triazolopyrimidines derivatives have been prepared with promising activity against various microbial strains and tumor cells, indicating their potential in therapeutic applications (El-Bendary et al., 1998; Šermukšnytė et al., 2022).

Chemical Properties and Synthesis

Research on the synthesis of compounds with similar structures has led to the discovery of various methods for creating compounds with enhanced properties. For instance, studies on the temperature-dependent reactions of triaminopyrimidine-thiones have contributed to the formation of novel triazolopyrimidines, showcasing the versatility of these compounds in chemical synthesis (Tsuji & Takenaka, 1990).

Anticancer and Antimicrobial Applications

Derivatives of 1,2,4-triazole and pyrimidine have been extensively studied for their anticancer and antimicrobial activities. For example, triazole derivatives bearing the hydrazone moiety showed cytotoxicity against melanoma, breast cancer, and pancreatic cancer cell lines (Šermukšnytė et al., 2022). Furthermore, the antimicrobial evaluation of pyrimidine and triazole derivatives has revealed promising activities, suggesting their potential use in treating infectious diseases (Sayed et al., 2006).

Optical and Material Applications

Compounds with a triazole core have been evaluated for their optical properties, including their use in nonlinear optical applications. The study of linear and nonlinear optical susceptibilities of triazole derivatives has opened up possibilities for their use in optical materials and devices (Reshak et al., 2011).